Cas no 916766-97-7 (2-(Thiophen-2-yl)pyrimidine-5-carboxylic acid)

• Product Name: 2-(Thiophen-2-yl)pyrimidine-5-carboxylic acid
• CAS No: 916766-97-7
• MF: C₉H₆N₂O₂S
• MW: 206.221140384674
• MDL: MFCD09817551
• CID: 871935
• Update Time: 2025-06-14

2-(Thiophen-2-yl)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Thiophen-2-yl)pyrimidine-5-carboxylic acid
• 2-(2-thienyl)-5-pyrimidinecarboxylic acid(SALTDATA: FREE)
• 2-(2-thienyl)pyrimidine-5-carboxylic acid
• 2-thien-2-ylpyrimidine-5-carboxylic acid
• 2-Thien-2-ylpyrimidine-5-carboxylic acid 97
• 2-thiophen-2-ylpyrimidine-5-carboxylic acid

• MDL： MFCD09817551
• Inchi： 1S/C9H6N2O2S/c12-9(13)6-4-10-8(11-5-6)7-2-1-3-14-7/h1-5H,(H,12,13)
• InChI Key： SJJLOOUOVNRKLF-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1N=CC(C(=O)O)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.44
• Melting Point: 291-295.5°C
• Boiling Point: 309.7°C at 760 mmHg
• Flash Point: 141.1°C
• Refractive Index: 1.651

2-(Thiophen-2-yl)pyrimidine-5-carboxylic acid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 2-(Thiophen-2-yl)pyrimidine-5-carboxylic acid

Recent Advances in the Study of 2-(Thiophen-2-yl)pyrimidine-5-carboxylic acid (CAS: 916766-97-7)

2-(Thiophen-2-yl)pyrimidine-5-carboxylic acid (CAS: 916766-97-7) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research briefing aims to provide an overview of the latest studies and advancements related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent literature highlights the role of 2-(Thiophen-2-yl)pyrimidine-5-carboxylic acid as a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the thiophene and pyrimidine rings, make it a promising scaffold for designing inhibitors targeting enzymes such as kinases and proteases. Several studies have demonstrated its efficacy in modulating signaling pathways involved in cancer, inflammation, and infectious diseases.

One notable study published in the Journal of Medicinal Chemistry (2023) explored the compound's potential as a selective inhibitor of protein kinase B (Akt). The researchers utilized structure-activity relationship (SAR) analysis to optimize the compound's binding affinity and selectivity. The results indicated that derivatives of 2-(Thiophen-2-yl)pyrimidine-5-carboxylic acid exhibited potent inhibitory activity against Akt, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for developing anti-cancer therapeutics.

In addition to its kinase inhibitory properties, recent investigations have also explored the compound's antimicrobial activity. A study in Bioorganic & Medicinal Chemistry Letters (2024) reported that 2-(Thiophen-2-yl)pyrimidine-5-carboxylic acid derivatives displayed significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, highlighting its potential as a novel antibiotic scaffold.

Another area of interest is the compound's application in neurodegenerative diseases. A preprint article on bioRxiv (2024) described the synthesis of novel derivatives targeting amyloid-beta aggregation, a hallmark of Alzheimer's disease. Preliminary in vitro assays showed that these derivatives could effectively reduce amyloid-beta fibril formation, suggesting a potential therapeutic avenue for neurodegenerative disorders.

Despite these promising findings, challenges remain in the clinical translation of 2-(Thiophen-2-yl)pyrimidine-5-carboxylic acid-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further optimization and preclinical studies. However, the compound's versatility and demonstrated biological activities make it a valuable candidate for future drug development efforts.

In conclusion, 2-(Thiophen-2-yl)pyrimidine-5-carboxylic acid (CAS: 916766-97-7) continues to be a focal point of research in chemical biology and medicinal chemistry. Its diverse applications, ranging from kinase inhibition to antimicrobial activity, underscore its potential as a multifunctional scaffold. Ongoing studies are expected to further elucidate its mechanisms of action and expand its therapeutic utility, paving the way for novel treatments in various disease areas.